Cas no 238749-53-6 (Ethyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate)

• Product Name: Ethyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate
• CAS No: 238749-53-6
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD16658498
• CID: 1109582
• PubChem ID: 18405245
• Update Time: 2025-04-20

Ethyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[2,3-d]thiazole-5-carboxylic acid ethyl ester
• ethyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate
• Ethyl 4H-pyrrolo[2.3-d][1,3]thiazole-5-carboxylate
• ethyl 4h-pyrrolo[2,3-d]thiazole-5-carboxylate
• PubChem24021
• BXACPZGBYFAFIX-UHFFFAOYSA-N
• FCH1170273
• AX8277044
• AM20120692
• 4H-Pyrrolo[2,3-d]thiazole-5-carboxylic acid, ethyl ester
• 238749-53-6
• SY321241
• P17549
• SCHEMBL1242544
• CS-0049459
• EN300-1165820
• MFCD16658498
• Z1255441057
• ethyl4h-pyrrolo[2,3-d]thiazole-5-carboxylate
• AS-54139
• AKOS027441618
• DTXSID00593442
• SB74503
• Ethyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate

• MDL： MFCD16658498
• Inchi： 1S/C8H8N2O2S/c1-2-12-8(11)5-3-6-7(10-5)9-4-13-6/h3-4,10H,2H2,1H3
• InChI Key： BXACPZGBYFAFIX-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolothiazoles